Cas no 1049988-80-8 (1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride)

• Product Name: 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride
• CAS No: 1049988-80-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 4678899
• Update Time: 2025-06-08

1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-methoxyphenyl)-1H-pyrazol-4-yl]ethanamine
• 1-(1-(4-Methoxyphenyl)-1H-pyrazol-4-yl)ethanamine
• STK411271
• 1-[1-(4-methoxyphenyl)pyrazol-4-yl]ethanamine
• 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride

• Inchi： 1S/C12H15N3O/c1-9(13)10-7-14-15(8-10)11-3-5-12(16-2)6-4-11/h3-9H,13H2,1-2H3
• InChI Key： IBFYMNWMDGFULN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=C(C=N1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Topological Polar Surface Area: 53.1

Additional information on 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride

Introduction to 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride (CAS No. 1049988-80-8) in Modern Chemical and Pharmaceutical Research

1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride, identified by its CAS number 1049988-80-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the pyrazole class of heterocyclic aromatic compounds, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a 4-methoxyphenyl group and an ethylamine moiety enhances its structural complexity, making it a promising candidate for further investigation in various therapeutic areas.

The hydrochloride salt form of this compound is particularly noteworthy, as it improves solubility and stability, which are critical factors in pharmaceutical formulations. These properties make it more amenable for use in both preclinical and clinical studies. The pyrazole ring itself is known for its role as a pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The 4-methoxyphenyl substituent further modulates these interactions, potentially enhancing binding affinity or selectivity.

In recent years, there has been growing interest in the development of novel compounds with pyrazole scaffolds due to their versatility in medicinal chemistry. Research has demonstrated that modifications at various positions of the pyrazole ring can lead to significant changes in biological activity. For instance, studies have shown that compounds incorporating a 4-methoxyphenyl group exhibit enhanced cytotoxicity against certain cancer cell lines. This observation has prompted further exploration into the mechanisms by which this substitution pattern influences biological responses.

The ethylamine moiety in 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride adds another layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the compound. Ethylamine derivatives are known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a valuable tool for investigating complex biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of such compounds with high accuracy. Molecular docking studies have been particularly useful in identifying potential drug candidates by evaluating their interactions with target proteins. In one notable study, virtual screening was employed to identify novel pyrazole derivatives with anti-inflammatory properties. Among these candidates, 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride emerged as a promising lead due to its favorable binding interactions with cyclooxygenase enzymes (COX).

Experimental validation of these computational predictions has further solidified the potential of this compound. In vitro assays have shown that derivatives of this class exhibit significant inhibitory activity against COX-2, a key enzyme involved in inflammation and pain mediation. This activity is comparable to that of existing nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially improved selectivity and reduced side effects. Such findings highlight the importance of structural optimization in developing next-generation therapeutics.

The role of 4-methoxyphenyl groups in modulating drug activity cannot be overstated. This substitution pattern has been shown to enhance lipophilicity, improving membrane permeability and thus bioavailability. Additionally, it can influence metabolic pathways by affecting enzyme recognition and binding affinity. These properties make it an attractive feature for designing drugs that require efficient absorption and distribution throughout the body.

Another area where this compound shows promise is in the treatment of neurological disorders. Pyrazole derivatives have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are used to treat depression and other mood disorders. The presence of an ethylamine group suggests that 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride may interact with MAO enzymes, potentially modulating neurotransmitter levels in the brain. Preliminary studies have indeed shown that related compounds exhibit MAO inhibition, warranting further exploration into their therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazole ring through condensation reactions followed by functionalization at the 4-position with a 4-methoxyphenyl group. The introduction of the ethylamine moiety is typically achieved through nucleophilic substitution or reductive amination techniques. Each step must be carefully optimized to minimize side reactions and impurities, ensuring that the final product meets pharmaceutical standards.

In conclusion, 1-1-(4-Methoxyphenyl)-1H-pyrazol-4-ylethanamine hydrochloride (CAS No. 1049988-80-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—particularly the combination of a pyrazole core, a 4-methoxyphenyl substituent, and an ethylamine group—make it a versatile scaffold for developing novel therapeutics targeting various diseases including cancer, inflammation, and neurological disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a valuable asset in modern chemical biology.